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Compound of Interest

4,6-Dichloropyrimidine-2-
Compound Name:
carbaldehyde

Cat. No.: B1343909

An In-depth Technical Guide to 4,6-Dichloropyrimidine-2-carbaldehyde (CAS: 684220-28-8)

This guide provides a comprehensive technical overview of 4,6-Dichloropyrimidine-2-
carbaldehyde, a key heterocyclic building block for researchers, chemists, and professionals
in drug development. We will delve into its fundamental properties, synthesis, chemical
reactivity, applications, and safety protocols, offering field-proven insights grounded in
authoritative data.

Introduction: A Versatile Heterocyclic Intermediate

Pyrimidine cores are foundational scaffolds in medicinal chemistry, present in a vast array of
therapeutic agents due to their synthetic versatility and ability to mimic biological structures.[1]
[2] 4,6-Dichloropyrimidine-2-carbaldehyde (CAS No. 684220-28-8) emerges as a particularly
valuable intermediate.[3][4][5] Its structure is primed for selective modification, featuring two
reactive chlorine atoms susceptible to nucleophilic substitution and an aldehyde group that
serves as a handle for a wide range of chemical transformations. This dual reactivity makes it a
powerful precursor for constructing complex molecular architectures, notably in the
development of novel receptor antagonists and other pharmacologically active compounds.[3]

PART 1: Core Properties and Specifications

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective use in a laboratory setting. The key specifications for 4,6-Dichloropyrimidine-2-
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carbaldehyde are summarized below.

Table 1: Physicochemical Properties of 4,6-Dichloropyrimidine-2-carbaldehyde

Property Value Source(s)
CAS Number 684220-28-8 [3][4]
Molecular Formula CsH2CI2N20 [31[6]
Molecular Weight 176.99 g/mol [3]
Appearance White to off-white solid [3]

Boiling Point 342.2 £ 45.0 °C (Predicted) [3]

Density 1.588 + 0.06 g/cm3 (Predicted) [3]

Inert atmosphere, store in
Storage Temperature [3]
freezer (-20°C)

Caption: Structure and identifiers for 4,6-Dichloropyrimidine-2-carbaldehyde.

PART 2: Synthesis and Experimental Protocol

The synthesis of functionalized pyrimidines often involves multi-step processes. While various
methods exist for related structures, a common pathway to introduce the 2-carbaldehyde
functional group onto the 4,6-dichloropyrimidine scaffold involves the oxidative cleavage of a
precursor.[3]

Synthetic Pathway: Ozonolysis of 4,6-dichloro-2-
vinylpyrimidine

The preparation of 4,6-Dichloropyrimidine-2-carbaldehyde can be achieved from the raw
material 4,6-dichloro-2-vinylpyrimidine.[3] This transformation is typically accomplished via
ozonolysis followed by a reductive workup. The causality is clear: ozone (Os) cleaves the
carbon-carbon double bond of the vinyl group, forming an unstable ozonide intermediate. A
subsequent workup with a mild reducing agent, such as dimethyl sulfide (DMS), reduces the
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intermediate to yield the desired aldehyde while converting DMS to dimethyl sulfoxide (DMSO),
preventing over-oxidation to the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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